Cas no 138557-02-5 (2,4(1H,3H)-Pyrimidinedione,1,3-dimethyl-6-[4-[3-[4-(methylthio)phenoxy]propyl]-1-piperazinyl]-)

• Product Name: 2,4(1H,3H)-Pyrimidinedione,1,3-dimethyl-6-[4-[3-[4-(methylthio)phenoxy]propyl]-1-piperazinyl]-
• CAS No: 138557-02-5
• MF: C₂₀H₂₈N₄O₃S
• MW: 404.526323318481
• CID: 1253325
• Update Time: 2024-08-03

2,4(1H,3H)-Pyrimidinedione,1,3-dimethyl-6-[4-[3-[4-(methylthio)phenoxy]propyl]-1-piperazinyl]- Chemical and Physical Properties

Names and Identifiers

• 2,4(1H,3H)-Pyrimidinedione,1,3-dimethyl-6-[4-[3-[4-(methylthio)phenoxy]propyl]-1-piperazinyl]-
• 2,4(1H,3H)-Pyrimidinedione, 1,3-dimethyl-6-[4-[3-[4-(methylthio)phenoxy]propyl]-1-piperazinyl]-

• Inchi： 1S/C20H28N4O3S/c1-21-18(15-19(25)22(2)20(21)26)24-12-10-23(11-13-24)9-4-14-27-16-5-7-17(28-3)8-6-16/h5-8,15H,4,9-14H2,1-3H3
• InChI Key： WULSKOJLCNTPGA-UHFFFAOYSA-N
• SMILES： C1(=O)N(C)C(N2CCN(CCCOC3=CC=C(SC)C=C3)CC2)=CC(=O)N1C

Computed Properties

• Exact Mass: 404.18844

Experimental Properties

• Density: 1.28±0.1 g/cm3(Predicted)
• Boiling Point: 558.8±60.0 °C(Predicted)
• PSA: 56.33
• pka: 8.12±0.70(Predicted)